Cas no 1807033-25-5 (Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate
• CAS No: 1807033-25-5
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4949398
• Update Time: 2025-06-13

Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-16-9(15)5-2-7(17-10(11,12)13)6(4-14)8(18)3-5/h2-3,18H,1H3
• InChI Key： BABYUBXTILONAB-UHFFFAOYSA-N
• SMILES： SC1=CC(C(=O)OC)=CC(=C1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.8
• Topological Polar Surface Area: 60.3

Additional information on Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate

Recent Advances in the Study of Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate (CAS: 1807033-25-5)

Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate (CAS: 1807033-25-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of intense research.

The synthesis of Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic approach that significantly improves yield and purity. The method involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective for introducing the trifluoromethoxy group at the desired position.

In terms of biological activity, Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate has been investigated for its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target certain kinases involved in inflammatory pathways. This finding is particularly relevant for the development of new anti-inflammatory drugs, as the compound's unique structure allows for high specificity and reduced off-target effects.

Another area of interest is the compound's application in material science. Researchers have explored its use as a building block for advanced polymers with enhanced thermal and chemical stability. The presence of the trifluoromethoxy group contributes to the polymer's resistance to degradation, making it suitable for high-performance applications in harsh environments.

Despite these advancements, challenges remain in the large-scale production and application of Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate. Issues such as cost-effectiveness and environmental impact of the synthesis process need to be addressed. Future research directions may include the development of greener synthetic routes and further exploration of its biological mechanisms.

In conclusion, Methyl 4-cyano-3-mercapto-5-(trifluoromethoxy)benzoate (CAS: 1807033-25-5) represents a versatile and promising compound in the fields of medicinal chemistry and material science. Ongoing research continues to uncover its potential, paving the way for innovative applications and therapeutic developments.